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Compound of Interest

Compound Name: (Rac)-SAR131675

Cat. No.: B1193471 Get Quote

For researchers, scientists, and drug development professionals handling (Rac)-SAR131675,

ensuring its proper disposal is a critical component of laboratory safety and regulatory

compliance. While specific disposal protocols for (Rac)-SAR131675 are not extensively

documented, its Safety Data Sheet (SDS) indicates that it is not classified as a hazardous

substance. This allows for its disposal following general laboratory procedures for non-

hazardous chemical waste.

Hazard Assessment
According to the Safety Data Sheet provided by Cayman Chemical, SAR131675 has the

following hazard ratings:

Hazard Rating
System

Health Fire Reactivity

NFPA Ratings 0 0 0

HMIS-Ratings 0 0 0

These ratings, on a scale of 0 to 4, indicate a minimal hazard.

Step-by-Step Disposal Procedures
The following procedures are based on general best practices for the disposal of non-

hazardous laboratory chemical waste and should be followed for (Rac)-SAR131675.
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Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate personal

protective equipment, including:

Standard laboratory coat

Safety glasses

Gloves

Step 2: Waste Identification and Segregation

Do not mix (Rac)-SAR131675 waste with hazardous waste streams such as flammable

solvents, corrosive materials, or reactive chemicals.[1][2]

If (Rac)-SAR131675 is in a solution, identify the solvent. If the solvent is hazardous, the

entire mixture must be treated as hazardous waste and disposed of accordingly.

Step 3: Containerization of Solid Waste

Place solid (Rac)-SAR131675 waste in a designated, leak-proof container that is clearly

labeled as "Non-Hazardous Chemical Waste."

Ensure the container is compatible with the chemical and will not react with or be degraded

by it.[3][4]

The container should be kept closed when not in use.[1][5]

Step 4: Disposal of Liquid Waste

For small quantities of (Rac)-SAR131675 dissolved in non-hazardous, water-soluble

solvents, disposal down the sanitary sewer may be permissible, followed by flushing with a

copious amount of water.[6][7]

Crucially, always check with your institution's Environmental Health and Safety (EHS)

department for local regulations and specific guidance on sewer disposal, as this practice is

not universally accepted and is subject to local ordinances.[6][8]
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Liquid waste that cannot be disposed of down the drain should be collected in a clearly

labeled, sealed, and compatible container.

Step 5: Disposal of Empty Containers

Empty containers that held (Rac)-SAR131675 should be triple-rinsed with a suitable solvent

(e.g., water or ethanol).[5][9]

The rinsate should be collected and disposed of as chemical waste.[5][10]

After rinsing, deface or remove the original label from the container.[5] The container can

then typically be disposed of in the regular laboratory trash or recycling, depending on

institutional policy.[5][6]

Step 6: Final Disposal

Arrange for the collection of the non-hazardous waste container by your institution's waste

management service.[1]

Experimental Protocols
No specific experimental protocols for the disposal of (Rac)-SAR131675 were found in the

provided search results. The procedures outlined above are based on general laboratory

chemical waste management guidelines.

Disposal Workflow Visualization
The following diagram illustrates the general workflow for the disposal of non-hazardous

laboratory chemicals like (Rac)-SAR131675.
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Disposal workflow for non-hazardous laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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